Cas no 215453-48-8 (Piperazine, 1-[(trifluoromethyl)sulfonyl]-, hydrochloride (1:1))

Piperazine, 1-[(trifluoromethyl)sulfonyl]-, hydrochloride (1:1) is a specialized organic compound featuring a piperazine backbone modified with a trifluoromethylsulfonyl group and isolated as a hydrochloride salt. This structural combination enhances its utility in synthetic chemistry, particularly as a versatile intermediate for pharmaceuticals and agrochemicals. The trifluoromethylsulfonyl moiety imparts electron-withdrawing properties, improving reactivity in nucleophilic substitution and cross-coupling reactions. The hydrochloride salt form ensures stability and solubility in polar solvents, facilitating handling and purification. Its well-defined crystalline structure allows for consistent performance in multi-step syntheses, making it valuable for research and industrial applications requiring precise functionalization.

Piperazine, 1-[(trifluoromethyl)sulfonyl]-, hydrochloride (1:1) structure

215453-48-8 structure

Product Name:Piperazine, 1-[(trifluoromethyl)sulfonyl]-, hydrochloride (1:1)

CAS No:215453-48-8

MF:C₅H₁₀ClF₃N₂O₂S

MW:254.66

MDL:MFCD32875041

CID:5306217

PubChem ID:22665842

Update Time:2025-10-16

Piperazine, 1-[(trifluoromethyl)sulfonyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

- Piperazine, 1-[(trifluoromethyl)sulfonyl]-, hydrochloride (1:1)
- 1-[(trifluoromethyl)sulfonyl]Piperazine hydrochloride
- Piperazine, 1-[(trifluoromethyl)sulfonyl]-, hydrochloride
- 1-trifluoromethanesulfonylpiperazine hydrochloride
- DB-407331
- 1-((Trifluoromethyl)sulfonyl)piperazine hydrochloride
- EN300-27158529
- 1-(trifluoromethylsulfonyl)piperazine;hydrochloride
- 215453-48-8
- SCHEMBL2593418
- 1-Trifluoromethanesulfonylpiperazine HCl
- 1-(Trifluoromethylsulfonyl)piperaZine hydrochloride
- E87306
- MFCD32875041
- MDL： MFCD32875041
- Inchi： 1S/C5H9F3N2O2S.ClH/c6-5(7,8)13(11,12)10-3-1-9-2-4-10;/h9H,1-4H2;1H
- InChI Key： BIJYIDREOWGURF-UHFFFAOYSA-N
- SMILES： S(N1CCNCC1)(=O)(=O)C(F)(F)F.Cl

Computed Properties

Exact Mass: 254.0103609g/mol
Monoisotopic Mass: 254.0103609g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 263
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.8Å²

Piperazine, 1-[(trifluoromethyl)sulfonyl]-, hydrochloride (1:1) Pricemore >>

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